Cas no 110100-03-3 (2(1H)-Pyrimidinone, 5-(1-oxopentyl)-)
110100-03-3 structure
Product Name:2(1H)-Pyrimidinone, 5-(1-oxopentyl)-
CAS No:110100-03-3
MF:C9H12N2O2
MW:180.203782081604
CID:1191023
Update Time:2024-08-05
2(1H)-Pyrimidinone, 5-(1-oxopentyl)- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyrimidinone, 5-(1-oxopentyl)-
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- Inchi: 1S/C9H12N2O2/c1-2-3-4-8(12)7-5-10-9(13)11-6-7/h5-6H,2-4H2,1H3,(H,10,11,13)
- InChI Key: CDYDPLMQBSVZFS-UHFFFAOYSA-N
- SMILES: C1(=O)NC=C(C(=O)CCCC)C=N1
Computed Properties
- Exact Mass: 180.08996
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- PSA: 58.53
- pka: 8.13±0.10(Predicted)
2(1H)-Pyrimidinone, 5-(1-oxopentyl)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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